Cas no 42403-77-0 (4-Allyloxybenzophenone)

4-Allyloxybenzophenone Properties

Names and Identifiers

• Methanone, phenyl[4-(2-propen-1-yloxy)phenyl]-
• 4-(Allyloxy)benzophenone
• 4-Allyloxy-benzophenon
• 4-allyloxybenzophenone
• 4-allyloxy-benzophenone
• 4-allyoxybenzophenone
• AC1L5XSV
• AC1Q5EJB
• AR-1G0426
• CHEMBL74327
• CTK1D8795
• NCIOpen2_005080
• NSC86527
• SureCN2972344
• [4-(Allyloxy)phenyl](phenyl)methanone
• VRWGRLFEHAONPN-UHFFFAOYSA-N
• (4Allyloxyphenyl) Phenyl Methanone
• phenyl-(4-prop-2-enoxyphenyl)methanone
• [4-(Allyloxy)phenyl](phenyl)methanone #
• NSC-86527
• 42403-77-0
• DTXSID20292940
• D88554
• (4-(Allyloxy)phenyl)(phenyl)methanone
• AKOS008716223
• SCHEMBL2972344
• MFCD07435384
• 4-Allyloxybenzophenone
• PHENYL[4-(PROP-2-EN-1-YLOXY)PHENYL]METHANONE
• A3242
• +Expand

• MDL： MFCD07435384
• InChIKey： VRWGRLFEHAONPN-UHFFFAOYSA-N
• Inchi： 1S/C16H14O2/c1-2-12-18-15-10-8-14(9-11-15)16(17)13-6-4-3-5-7-13/h2-11H,1,12H2
• SMILES： O(C([H])([H])C([H])=C([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 238.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 238.099379685g/mol
• Heavy Atom Count: 18
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Boiling Point: 379.3±25.0 °C at 760 mmHg
• Melting Point: 76.0 to 80.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 168.6±16.7 °C
• λmax: 355(lit.)
• Density: 1.1±0.1 g/cm3